N-(2-fluorophenyl)-2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanamide

• Molecular Formula: C14H15FN4O3
• Molecular Weight: 306.29 g/mol
• IUPAC Name: N-(2-fluorophenyl)-2-methyl-3-(5-methyl-3-nitropyrazol-1-yl)propanamide
• InChI: InChI=1S/C14H15FN4O3/c1-9(8-18-10(2)7-13(17-18)19(21)22)14(20)16-12-6-4-3-5-11(12)15/h3-7,9H,8H2,1-2H3,(H,16,20)
• InChI Key: GGMFEORPSNHJDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(C)C(=O)NC2=CC=CC=C2F)[N+](=O)[O-]

Description

N-(2-fluorophenyl)-2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanamide: is a chemical compound with a complex structure. Let’s break it down:

• This compound may have applications in various fields due to its unique structure.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Investigating the reactivity of the compound, exploring new synthetic methodologies, and designing related analogs.

Biology and Medicine: Studying its potential as a drug candidate (e.g., anti-inflammatory, antimicrobial, or antitumor properties).

Industry: Exploring applications in materials science (e.g., organic electronics, sensors, or catalysts).

Mechanism of Action

• The specific mechanism of action would depend on the compound’s intended use.
• If it’s a drug candidate, it might interact with specific receptors, enzymes, or cellular pathways.

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s properties and applications are still an active area of research, and further studies are needed to fully understand its potential